3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 3-(2-methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H17N3O2/c1-8-13-10-3-4-12-7-9(10)11(15)14(8)5-6-16-2/h12H,3-7H2,1-2H3
• InChI Key: ZMCNURNVWCNLLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CNCC2)C(=O)N1CCOC

Description

3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one is a fused pyrimidinone derivative with a bicyclic scaffold comprising a pyrido[4,3-d]pyrimidinone core. Patent filings from Schering Corporation highlight its structural analogs (e.g., compound 30 and 31) as selective GPR119 agonists, with EC50 values ranging from 50 nM to 14,000 nM . The 2-methyl and 3-(2-methoxyethyl) substituents on the pyrimidinone core are critical for modulating receptor affinity and selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one typically involves the cyclocondensation of appropriate precursors. One common method involves the reaction of 2-amino-1H-pyrrole-3-carbonitriles with aryl nitriles in the presence of potassium t-butoxide in boiling t-butanol . This reaction leads to the formation of the pyrido[4,3-d]pyrimidine core structure.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. The choice of solvents, catalysts, and reaction parameters is crucial for efficient industrial synthesis.

Chemical Reactions Analysis

Types of Reactions

3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The methoxyethyl and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives with potential biological activities.

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex heterocyclic structures.

Biology: It has shown promise in biological assays for its potential antimicrobial, antitumor, and anti-inflammatory activities.

Medicine: The compound is being investigated for its potential therapeutic applications, including as an inhibitor of specific enzymes and receptors.

Industry: Its derivatives are used in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of tyrosine kinases or other signaling proteins, thereby affecting cellular processes such as proliferation and apoptosis .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and structural properties of 3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one are best understood through comparison with related pyrimidinone derivatives. Below is a detailed analysis:

Table 1: Structural and Functional Comparison of Pyrimidinone Derivatives

Compound Name	Substituents	Core Structure	Key Activity	EC50/IC50	Therapeutic Area	Reference
3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one	2-Methyl, 3-(2-methoxyethyl)	Pyrido[4,3-d]pyrimidinone	GPR119 modulation	50–14,000 nM	Metabolic disorders
3-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one	3-Methyl	Pyrido[4,3-d]pyrimidinone	N/A (structural analog)	N/A	N/A
2-Cyclopropyl-3-((tetrahydrofuran-2-yl)methyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one	2-Cyclopropyl, 3-(tetrahydrofuran-2-yl)methyl	Pyrido[4,3-d]pyrimidinone	Undisclosed	N/A	Undisclosed
5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one (Compound 31)	7-Substituted	Pyrido[3,4-d]pyrimidinone	GPR119 modulation	50–14,000 nM	Metabolic disorders
7-Acetyl-3-(furan-2-ylmethyl)-2-mercapto-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4(3H)-one (CRCM5484-1)	7-Acetyl, 3-(furan-2-ylmethyl), 2-mercapto	Thieno[2,3-d]pyrimidinone	BET-BDII selectivity	IC50 = 120 nM (BRD3 BDII)	Oncology
2-Chloromethyl-5,6,7,8-tetrahydrobenzo(b)thieno[2,3-d]pyrimidin-4(3H)-one	2-Chloromethyl	Benzothieno[2,3-d]pyrimidinone	Antihyperlipidemic	Comparable to clofibrate	Cardiovascular

Key Observations

Structural Variations and Receptor Selectivity: The pyrido[4,3-d]pyrimidinone core in the target compound is structurally distinct from thieno[2,3-d]pyrimidinone derivatives (e.g., CRCM5484-1), which incorporate a sulfur atom in the fused ring system. This substitution enhances binding to bromodomains (e.g., BET proteins) in oncology targets . The 3-(2-methoxyethyl) group in the target compound optimizes GPR119 activation, whereas 2-cyclopropyl or tetrahydrofuran-2-yl substituents (as in ) may alter pharmacokinetic properties like solubility and metabolic stability.

Pharmacological Activity: GPR119 modulators (e.g., the target compound and compound 31) exhibit broad EC50 ranges (50–14,000 nM), suggesting substituent-dependent efficacy. For instance, 6-substituted analogs (compound 30) and 7-substituted analogs (compound 31) show comparable potency but differ in metabolic stability . In contrast, thieno[2,3-d]pyrimidinones like CRCM5484-1 demonstrate selectivity for BET-BDII (IC50 = 120 nM), a property absent in pyrido-pyrimidinones due to differences in hydrogen-bonding interactions .

Therapeutic Applications: Pyrido-pyrimidinones are primarily explored for metabolic diseases, while thieno-pyrimidinones (e.g., ) show promise in antimicrobial and antihyperlipidemic applications. For example, 2-chloromethyl derivatives reduce serum triglycerides with efficacy comparable to clofibrate .

Synthetic Accessibility: Pyrido[4,3-d]pyrimidinones are synthesized via cyclization reactions using Gewald intermediates or POCl3-mediated chlorination (e.g., ). Thieno-pyrimidinones often require additional steps, such as condensation with thiophene derivatives (e.g., ).

Biological Activity

3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one is a heterocyclic compound with a complex structure that suggests significant potential in medicinal chemistry. Its unique pyrido[4,3-d]pyrimidinone framework allows for interactions with various biological targets, making it a candidate for further pharmacological exploration.

Chemical Structure and Properties

• IUPAC Name : 3-(2-methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
• Molecular Formula : C₁₁H₁₇N₃O₂
• Molecular Weight : 223.27 g/mol

The compound features a tetrahydropyridine ring fused with a pyrimidinone core and is characterized by specific substitutions that influence its biological activity.

Research indicates that the biological activity of this compound may involve modulation of specific enzymes or receptors. While the exact mechanisms are not fully elucidated, it is believed that the compound's interactions could influence various biochemical pathways crucial for therapeutic effects.

Biological Activity

Studies have shown that 3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one exhibits notable biological activities:

• Anticancer Potential : Preliminary investigations suggest potential anticancer properties. The compound may inhibit cell proliferation and induce apoptosis in cancer cell lines.
• Enzyme Interaction : The compound has been noted to interact with several enzymes involved in metabolic pathways. For instance, it may modulate the activity of kinases and phosphatases that are pivotal in cellular signaling.

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of this compound along with its derivatives:

• Synthesis Pathways : The synthesis typically involves multi-step reactions starting from simple precursors. Common methods include condensation reactions followed by cyclization to form the pyrido-pyrimidine structure .
• Biological Testing : Various derivatives have been synthesized to assess their biological activities. For example:
  • A study evaluated a series of pyrido[4,3-d]pyrimidine derivatives for their ability to inhibit specific cancer cell lines. Results indicated that certain modifications significantly enhanced anticancer activity .
  • Another research effort focused on the interaction of similar compounds with EPH receptors implicated in cancer progression .

Comparative Analysis of Similar Compounds

A comparative analysis can highlight the unique aspects of 3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one against other related compounds:

Compound Name	Structure Type	Notable Activity
Compound A	Pyrido[2,3-d]pyrimidine	EPH receptor inhibition
Compound B	Tetrahydropyrido[4,3-d]pyrimidine	Kinase inhibition
3-(2-Methoxyethyl)-2-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one	Pyrido[4,3-d]pyrimidinone	Potential anticancer activity